Cas no 17142-80-2 (Benzothiazole,2-ethyl-6-nitro-)

• Product Name: Benzothiazole,2-ethyl-6-nitro-
• CAS No: 17142-80-2
• MF: C₉H₈N₂O₂S
• MW: 208.237020492554
• CID: 122126
• PubChem ID: 638566
• Update Time: 2025-04-18

Benzothiazole,2-ethyl-6-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzothiazole,2-ethyl-6-nitro-
• 2-ethyl-6-nitrobenzothiazole
• Benzothiazole, 2-ethyl-6-nitro- (8CI,9CI)
• 2-ethyl-6-nitro-1,3-benzothiazole
• benzothiazole, 2-ethyl-6-nitro-
• InChI=1/C9H8N2O2S/c1-2-9-10-7-4-3-6(11(12)13)5-8(7)14-9/h3-5H,2H2,1H
• 17142-80-2
• AKOS005443395
• SCHEMBL12344276

• Inchi： 1S/C9H8N2O2S/c1-2-9-10-7-4-3-6(11(12)13)5-8(7)14-9/h3-5H,2H2,1H3
• InChI Key： LMTIHUKEXUVDTP-UHFFFAOYSA-N
• SMILES： S1C(CC)=NC2C=CC(=CC1=2)[N+](=O)[O-]

Computed Properties

• Exact Mass: 208.03074
• Monoisotopic Mass: 208.031
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 87Ų

Experimental Properties

• PSA: 56.03